molecular formula C20H24N4O2S2 B14952803 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

Cat. No.: B14952803
M. Wt: 416.6 g/mol
InChI Key: YJXGAWWDOGWUBB-DHDCSXOGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one” is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidin-4-one ring. Key structural elements include:

  • An (Z)-configured methylidene bridge connecting the thiazolidinone and pyrido[1,2-a]pyrimidinone rings, which influences stereoelectronic properties .
  • Isobutyl substituents on both the thiazolidinone nitrogen and the pyrido[1,2-a]pyrimidinone amino group, enhancing lipophilicity and steric bulk compared to smaller alkyl or aromatic groups .

Properties

Molecular Formula

C20H24N4O2S2

Molecular Weight

416.6 g/mol

IUPAC Name

(5Z)-3-(2-methylpropyl)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C20H24N4O2S2/c1-12(2)10-21-17-14(18(25)23-8-6-5-7-16(23)22-17)9-15-19(26)24(11-13(3)4)20(27)28-15/h5-9,12-13,21H,10-11H2,1-4H3/b15-9-

InChI Key

YJXGAWWDOGWUBB-DHDCSXOGSA-N

Isomeric SMILES

CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC(C)C

Canonical SMILES

CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC(C)C

Origin of Product

United States

Biological Activity

3-Isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic compound notable for its diverse biological activities. The compound features a unique structural arrangement that includes thiazole and pyrimidine moieties, which are often associated with significant pharmacological properties. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Structural Characteristics

The molecular formula of the compound is C20H24N4O2S2C_{20}H_{24}N_{4}O_{2}S_{2} with a molecular weight of 416.6 g/mol. Its structure is characterized by:

  • Thiazole ring : Contributes to its reactivity and potential biological interactions.
  • Pyrido[1,2-a]pyrimidine moiety : Known for various biological activities including anticancer effects.
  • Isobutylamino group : Enhances solubility and potential interaction with biological targets.

The biological activity of 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is believed to involve:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell signaling pathways.
  • Receptor Binding : It may interact with receptors that modulate cellular responses.

These interactions can lead to various outcomes including apoptosis in cancer cells and modulation of inflammatory responses.

Biological Activity Overview

The following table summarizes the biological activities observed in studies involving this compound and related derivatives:

Activity Description Reference
AnticancerInduces apoptosis in various cancer cell lines including Molt 4/C8 and CEM cells
AntimicrobialExhibits activity against certain bacterial strains
CytotoxicDemonstrates cytotoxic effects in murine L1210 cells
Anti-inflammatoryPotential to reduce inflammatory markers in vitro

Case Studies

Several studies have investigated the biological effects of compounds similar to 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one:

  • Cytotoxicity Studies :
    • A study evaluated the cytotoxic effects of structurally related compounds on human tumor cell lines. The lead compound showed significant potency, leading to cell death primarily through apoptosis mechanisms .
  • Antimicrobial Activity :
    • Another investigation revealed that compounds with similar thiazole structures exhibited antimicrobial properties against Gram-positive bacteria, suggesting that the thiazole moiety contributes to this activity .

Scientific Research Applications

Structural Characteristics

Key structural features of the compound include:

  • Thiazole ring : This contributes to the compound's reactivity and potential for biological interactions.
  • Pyrido[1,2-a]pyrimidine moiety : This is known for diverse biological activities, including anticancer effects.
  • Isobutylamino group : This enhances the compound's solubility and potential interaction with biological targets.

Potential Biological Activities

The biological activity of 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is believed to involve enzyme inhibition and receptor binding. It may inhibit specific enzymes involved in cell signaling pathways and interact with receptors that modulate cellular responses, potentially leading to apoptosis in cancer cells and modulation of inflammatory responses.

Related Compound Activities

Compound NameStructural FeaturesBiological Activity
6-Methylthio-pyrimidineThioether groupAntimicrobial
5-Amino-thiazoleAmino group on thiazoleAnticancer
2-Thioxo-pyrimidineThioxo groupAntifungal

Potential Applications

Interaction studies are crucial for understanding how this compound interacts with biological targets. These studies may involve:

  • Analyzing the compound's binding affinity to target proteins.
  • Evaluating its impact on cell signaling pathways.
  • Assessing its efficacy in in vitro and in vivo models.

The compound's potential applications include:

  • Drug Discovery: Due to its complex structure and potential biological activities.
  • Chemical Biology: As a tool to explore biological processes.
  • Material Science: For developing novel materials with specific properties.

Considerations for Toxicological Assessment

Comparison with Similar Compounds

Substituent Effects on Thiazolidinone Ring

  • Isobutyl vs.

Pyrido[1,2-a]pyrimidinone Modifications

  • Isobutylamino vs. Ethylamino (2-position): Isobutylamino (target compound) offers greater steric hindrance, possibly limiting rotational freedom compared to ethylamino (383904-28-7) .
  • Allylamino (373611-93-9): The allyl group introduces conjugation, which may stabilize charge-transfer interactions or alter redox properties .

Spectroscopic and Physicochemical Properties

NMR Analysis

  • Chemical Shift Trends: In analogs, regions corresponding to the methylidene bridge (positions 29–36 and 39–44) exhibit significant chemical shift variations due to substituent-induced electronic changes (e.g., benzyl vs. isobutyl) . The (Z)-configuration of the methylidene bridge in the target compound is confirmed by distinct NOE correlations and coupling constants, differentiating it from (E)-isomers .

Melting Points and Solubility

  • While direct data for the target compound is unavailable, analogs like 2d () exhibit melting points of 215–217°C, suggesting similar thermal stability for the thiazolidinone-pyrido[1,2-a]pyrimidinone framework .
  • Isobutyl groups likely reduce aqueous solubility compared to polar substituents (e.g., 78927-63-6’s acetyl-propoxyphenyl group) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.